Cas no 886363-69-5 ((4-OXO-PIPERIDIN-1-YL)-PHENYL-ACETIC Acid)

• Product name: (4-OXO-PIPERIDIN-1-YL)-PHENYL-ACETIC Acid
• CAS No: 886363-69-5
• MF: C₁₃H₁₅NO₃
• MW: 233.2631
• MDL: MFCD07369978
• CID: 712480
• PubChem ID: 21559981

(4-OXO-PIPERIDIN-1-YL)-PHENYL-ACETIC Acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineaceticacid, 4-oxo-a-phenyl-
• (4-OXO-PIPERIDIN-1-YL)-PHENYL-ACETIC ACID
• 2-(4-oxopiperidin-1-yl)-2-phenylacetic acid;(4-OXO-PIPERIDIN-1-YL)-PHENYL-ACETIC ACID
• AKOS010604163
• CS-0171255
• (4-oxopiperidin-1-yl)phenylacetic acid
• MFCD07369978
• DTXSID30615863
• 2-(4-oxopiperidin-1-yl)-2-phenylacetic acid
• (4-Oxopiperidin-1-yl)(phenyl)acetic acid
• A13105
• FT-0749763
• 886363-69-5
• AS-38198
• AB32465
• 2-(4-Oxopiperidin-1-yl)-2-phenylaceticacid
• (4-Oxo-piperidin-1-yl)-phenyl-aceticacid
• DB-016575
• (4-OXO-PIPERIDIN-1-YL)-PHENYL-ACETIC Acid

• MDL： MFCD07369978
• Inchi： InChI=1S/C13H15NO3/c15-11-6-8-14(9-7-11)12(13(16)17)10-4-2-1-3-5-10/h1-5,12H,6-9H2,(H,16,17)
• InChI Key： QCBIWGPSVRMWGK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(=O)O)N2CCC(=O)CC2

Computed Properties

• Exact Mass: 233.105
• Monoisotopic Mass: 233.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Tautomer Count: 2
• Topological Polar Surface Area: 57.6A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 399.0±37.0 °C at 760 mmHg
• Flash Point: 195.1±26.5 °C
• Refractive Index: 1.589
• PSA: 57.61000
• LogP: 1.41510
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(4-OXO-PIPERIDIN-1-YL)-PHENYL-ACETIC Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature